5-Cyanoacetyl-furan-2-carbonitrile

• Molecular Formula: C8H4N2O2
• Molecular Weight: 160.13 g/mol
• IUPAC Name: 5-(2-cyanoacetyl)furan-2-carbonitrile
• InChI: InChI=1S/C8H4N2O2/c9-4-3-7(11)8-2-1-6(5-10)12-8/h1-2H,3H2
• InChI Key: DGVWWJMFNVRARI-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)C(=O)CC#N)C#N

Description

5-Cyanoacetyl-furan-2-carbonitrile is a useful research compound. Its molecular formula is C8H4N2O2 and its molecular weight is 160.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 1,67 g (41.7 mmol, 60% dispersion in mineral oil) sodium hydride in a 2-necked flask fitted with a reflux condenser was added dropwise 150 ml THF and the mixture was then heated to reflux. A solution of 1.0 ml (208 mmol) acetonitrile and 6.30 g (41.7 mmol) 5-cyano-furan-2-carboxylic acid methyl ester in 100 ml dry THF was added dropwise and the reaction mixture heated at reflux for 4 hours. The reaction mixture was then cannulated into a rapidly stirred solution of 1M hydrochloric acid at 0° C. The mixture was extracted three times with ethyl acetate and the combined organic phases dried over sodium sulfate and concentrated in vacuo. Chromatography (ethyl acetate/hexane 1/1) afforded 2.90 g (43%) 5-cyanoacetyl-furan-2-carbonitrile as an orange oil. EI-MS m/e (%): 160 (M+, 19), 120 ([M—CH2CN]+, 100).